4-[5-[3-Carboxy-5-hydroxy-1-[(2-sulfophenyl)methyl]-1H-pyrazol-4-yl]-2,4-pentadienylidene]-4,5-dihyd
4-[5-[3-Carboxy-5-hydroxy-1-[(2-sulfophenyl)methyl]-1H-pyrazol-4-yl]-2,4-pentadienylidene]-4,5-dihyd
Brand Name:
Vulcanchem
CAS No.:
118131-65-0
VCID:
VC0044595
InChI:
InChI=1S/C27H22N4O12S2.4Na/c32-24-18(22(26(34)35)28-30(24)14-16-8-4-6-12-20(16)44(38,39)40)10-2-1-3-11-19-23(27(36)37)29-31(25(19)33)15-17-9-5-7-13-21(17)45(41,42)43;;;;/h1-13,32H,14-15H2,(H,34,35)(H,36,37)(H,38,39,40)(H,41,42,43);;;;/q;4*+1/p-4
SMILES:
C1=CC=C(C(=C1)CN2C(=C(C(=N2)C(=O)[O-])C=CC=CC=C3C(=NN(C3=O)CC4=CC=CC=C4S(=O)(=O)[O-])C(=O)[O-])[O-])S(=O)(=O)O.[Na+].[Na+].[Na+].[Na+]
Molecular Formula:
C27H18N4Na4O12S2
Molecular Weight:
746.536
4-[5-[3-Carboxy-5-hydroxy-1-[(2-sulfophenyl)methyl]-1H-pyrazol-4-yl]-2,4-pentadienylidene]-4,5-dihyd
CAS No.: 118131-65-0
Main Products
VCID: VC0044595
Molecular Formula: C27H18N4Na4O12S2
Molecular Weight: 746.536
CAS No. | 118131-65-0 |
---|---|
Product Name | 4-[5-[3-Carboxy-5-hydroxy-1-[(2-sulfophenyl)methyl]-1H-pyrazol-4-yl]-2,4-pentadienylidene]-4,5-dihyd |
Molecular Formula | C27H18N4Na4O12S2 |
Molecular Weight | 746.536 |
IUPAC Name | tetrasodium;4-[5-[3-carboxylato-5-oxo-1-[(2-sulfonatophenyl)methyl]pyrazol-4-ylidene]penta-1,3-dienyl]-5-oxido-1-[(2-sulfophenyl)methyl]pyrazole-3-carboxylate |
Standard InChI | InChI=1S/C27H22N4O12S2.4Na/c32-24-18(22(26(34)35)28-30(24)14-16-8-4-6-12-20(16)44(38,39)40)10-2-1-3-11-19-23(27(36)37)29-31(25(19)33)15-17-9-5-7-13-21(17)45(41,42)43;;;;/h1-13,32H,14-15H2,(H,34,35)(H,36,37)(H,38,39,40)(H,41,42,43);;;;/q;4*+1/p-4 |
Standard InChIKey | NGBWNJDREDZWFJ-UHFFFAOYSA-J |
SMILES | C1=CC=C(C(=C1)CN2C(=C(C(=N2)C(=O)[O-])C=CC=CC=C3C(=NN(C3=O)CC4=CC=CC=C4S(=O)(=O)[O-])C(=O)[O-])[O-])S(=O)(=O)O.[Na+].[Na+].[Na+].[Na+] |
Last Modified | Aug 20 2021 |
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